Cas no 1443981-44-9 (1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride)

• Product Name: 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
• CAS No: 1443981-44-9
• MF: C₈H₇ClF₅N
• MW: 247.592898607254
• CID: 4600152
• PubChem ID: 71758595
• Update Time: 2025-05-20

1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride

• Inchi： 1S/C8H6F5N.ClH/c9-4-2-1-3-5(10)6(4)7(14)8(11,12)13;/h1-3,7H,14H2;1H
• InChI Key： IDJBICBHKKWVJY-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1F)F)(N)C(F)(F)F.Cl

Experimental Properties

• Melting Point: NA

1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride

Introduction to 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride (CAS No. 1443981-44-9)

1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1443981-44-9, belongs to a class of molecules that incorporate both aromatic and fluorinated aliphatic moieties, making it a promising candidate for further investigation in drug discovery and development. The presence of multiple fluorine atoms introduces specific electronic and steric effects that can modulate the interactions of this molecule with biological targets, thereby influencing its pharmacological profile.

The chemical structure of 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride consists of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, connected to a trifluoromethyl-substituted ethylamine group. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for formulation in pharmaceutical applications. This structural motif is particularly interesting because fluorinated aromatic compounds are known to exhibit enhanced metabolic stability and improved binding affinity to biological receptors compared to their non-fluorinated counterparts.

In recent years, there has been a surge in research focused on the development of novel fluorinated compounds for medicinal applications. The incorporation of fluorine atoms into drug molecules can lead to improvements in various pharmacokinetic properties, including bioavailability, lipophilicity, and metabolic resistance. For instance, fluoroalkyl groups can increase the lipophilicity of a molecule while simultaneously reducing its susceptibility to enzymatic degradation. This has made fluorinated compounds valuable tools in the design of next-generation therapeutics.

1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride has been studied as a potential intermediate in the synthesis of more complex pharmacophores. Its dual functionality—combining an aromatic ring with a fluorinated ethylamine moiety—makes it a versatile building block for medicinal chemists. Researchers have explored its utility in generating derivatives with tailored biological activities by modifying either the aromatic or aliphatic portions of the molecule. Such modifications can lead to compounds with enhanced efficacy or reduced side effects.

The pharmacological potential of 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride has been investigated in several contexts. Initial studies have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases. For example, its structural features resemble those of known bioactive molecules that target pathways involved in inflammation or cancer progression. While preliminary findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One of the most compelling aspects of 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride is its synthetic accessibility. The availability of efficient synthetic routes allows for rapid exploration of its derivatives and enables high-throughput screening campaigns to identify novel drug candidates. Advances in synthetic methodologies have made it possible to introduce fluorine atoms into complex molecular frameworks with high precision and yield. This has accelerated the development pipeline for fluorinated pharmaceuticals and has positioned compounds like 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride as key players in modern drug discovery.

The role of computational chemistry in studying 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and enzyme kinetics without the need for extensive experimental work. By leveraging computational tools alongside experimental data, researchers can optimize the design of 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride derivatives to enhance their pharmacological properties.

In conclusion,1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride (CAS No. 1443981-44-9) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in the development of future therapeutics aimed at treating various diseases.